1,3,5-Diazaphosphorinium, 1,3-bis(4-methylphenyl)-5-(((4-methylphenyl)amino)methyl)-5-phenyl-, chloride

• CAS No.: 85684-45-3
• Molecular Formula: C31H35ClN3P
• Molecular Weight: 516.1 g/mol
• IUPAC Name: N-[[1,3-bis(4-methylphenyl)-5-phenyl-1,3,5-diazaphosphinan-5-ium-5-yl]methyl]-4-methylaniline;chloride
• InChI: InChI=1S/C31H35N3P.ClH/c1-25-9-15-28(16-10-25)32-21-35(31-7-5-4-6-8-31)23-33(29-17-11-26(2)12-18-29)22-34(24-35)30-19-13-27(3)14-20-30;/h4-20,32H,21-24H2,1-3H3;1H/q+1;/p-1
• InChI Key: SMXBYYZTHXJPGX-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)NC[P+]2(CN(CN(C2)C3=CC=C(C=C3)C)C4=CC=C(C=C4)C)C5=CC=CC=C5.[Cl-]

Description

1,3,5-Diazaphosphorinium, 1,3-bis(4-methylphenyl)-5-(((4-methylphenyl)amino)methyl)-5-phenyl-, chloride is a complex organic compound that belongs to the class of diazaphosphorinium salts

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,5-Diazaphosphorinium, 1,3-bis(4-methylphenyl)-5-(((4-methylphenyl)amino)methyl)-5-phenyl-, chloride typically involves the reaction of appropriate precursors under controlled conditions. The reaction may involve:

Starting Materials: Appropriate diazaphosphorinium precursors, 4-methylphenyl derivatives, and other necessary reagents.

Reaction Conditions: Specific temperature, pressure, and solvent conditions to facilitate the formation of the desired compound.

Catalysts: Use of catalysts to enhance the reaction rate and yield.

Industrial Production Methods

Industrial production methods may involve scaling up the laboratory synthesis process, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1,3,5-Diazaphosphorinium, 1,3-bis(4-methylphenyl)-5-(((4-methylphenyl)amino)methyl)-5-phenyl-, chloride can undergo various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Nucleophilic or electrophilic substitution reactions to replace specific functional groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate, etc.

Reducing Agents: Sodium borohydride, lithium aluminum hydride, etc.

Solvents: Organic solvents such as dichloromethane, ethanol, etc.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups.

Scientific Research Applications

Chemistry: Used as a reagent or catalyst in organic synthesis.

Medicine: Investigated for its potential therapeutic properties or as a drug delivery agent.

Industry: Utilized in the development of advanced materials or as a component in specialized industrial processes.

Mechanism of Action

The mechanism of action of 1,3,5-Diazaphosphorinium, 1,3-bis(4-methylphenyl)-5-(((4-methylphenyl)amino)methyl)-5-phenyl-, chloride involves its interaction with specific molecular targets and pathways. This may include:

Molecular Targets: Binding to specific enzymes, receptors, or other biomolecules.

Pathways Involved: Modulation of biochemical pathways, such as signal transduction or metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

1,3,5-Diazaphosphorinium Derivatives: Other compounds with similar diazaphosphorinium structures.

4-Methylphenyl Derivatives: Compounds containing 4-methylphenyl groups with different functional groups.

Uniqueness

1,3,5-Diazaphosphorinium, 1,3-bis(4-methylphenyl)-5-(((4-methylphenyl)amino)methyl)-5-phenyl-, chloride is unique due to its specific combination of functional groups and structural features, which may impart distinct chemical and biological properties compared to other similar compounds.